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Compound of Interest

Compound Name: Okadaic acid sodium

Cat. No.: B560422 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Okadaic acid sodium salt, a potent toxin and valuable research tool.

Adherence to these procedural steps will minimize risk and ensure operational integrity.

Okadaic acid sodium salt is a hazardous substance that is toxic if swallowed, inhaled, or

absorbed through the skin, and it can cause skin irritation.[1][2][3][4] Therefore, stringent safety

protocols are not just recommended, they are essential.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical. The following table summarizes the

required PPE for handling Okadaic acid sodium salt.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection Safety Goggles or Face Shield

To protect against splashes

and dust, safety goggles are

mandatory.[5] For operations

with a higher risk of splashing,

a full-face shield provides an

additional layer of protection.

[6][7]

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves with a

minimum thickness of 0.11 mm

are recommended to prevent

skin contact.[8] Always inspect

gloves for integrity before use

and practice double gloving for

enhanced safety.[5][9]

Body Protection
Laboratory Coat or Protective

Suit

A lab coat should be worn to

protect skin and clothing from

contamination.[9] For

procedures with a higher risk

of exposure, a chemical-

resistant protective suit may be

necessary.[10]

Respiratory Protection
NIOSH/MSHA-Approved

Respirator

To prevent inhalation of the

powdered form of the

compound, a NIOSH/MSHA-

approved respirator is

required, especially when

working outside of a certified

chemical fume hood.[4][8]

Quantitative Data Summary
The following tables provide key quantitative information for Okadaic acid sodium salt.
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Physical and Chemical Properties

Property Value

Molecular Formula C₄₄H₆₇NaO₁₃[11]

Molecular Weight 826.98 g/mol [11]

Appearance White to off-white solid[11][12]

Melting Point 164-166 °C[12]

Solubility

Soluble in water, DMSO, and ethanol at 0.1

mg/mL.[13] Also soluble in 50% aqueous

acetonitrile at 1 mg/mL.[13]

Toxicological Data

Hazard Classification Description

Acute Toxicity (Oral) Category 3[2][4]

Acute Toxicity (Dermal) Category 3[2][4]

Acute Toxicity (Inhalation) Category 3[2][4]

Skin Corrosion/Irritation Category 2[2][4]

Experimental Protocols: Step-by-Step Guidance
Standard Handling Procedure

Preparation: Work in a designated area, preferably within a chemical fume hood, especially

when handling the solid form.[1] Ensure an eyewash station and safety shower are readily

accessible.

Donning PPE: Put on a lab coat, followed by safety goggles. If required, properly fit and wear

a respirator. Finally, don chemical-resistant gloves.

Handling:
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Carefully weigh the required amount of Okadaic acid sodium salt, taking measures to

avoid generating dust.[1][14]

When dissolving, slowly add the solvent to the solid to prevent splashing.

Keep all containers tightly sealed when not in use.[5]

Post-Handling:

Decontaminate the work surface with an appropriate solvent.

Remove PPE in the reverse order of donning, taking care to avoid self-contamination.

Thoroughly wash hands with soap and water after completing the work.[5]

Spill Response Protocol

Evacuation and Notification: Immediately evacuate the affected area and alert colleagues

and the laboratory supervisor.

Containment: If safe to do so, prevent the spill from spreading. For solid spills, avoid creating

dust.[1] For liquid spills, use an absorbent material like sand or diatomite.[5]

Cleanup:

Wearing appropriate PPE, carefully collect the spilled material. For solids, sweep and

shovel into a suitable container.[14] For absorbed liquids, place the material into a sealed

container for disposal.

Clean the spill area thoroughly with a suitable solvent.

Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE, as

hazardous waste in accordance with institutional and local regulations.[14]

Disposal Plan

Waste Collection: All waste materials contaminated with Okadaic acid sodium salt,

including unused product, empty containers, and disposable PPE, must be collected in
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clearly labeled, sealed containers.

Waste Disposal: Engage a licensed professional waste disposal service for the final disposal

of the hazardous waste.[14] One approved method is to dissolve or mix the material with a

combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner

and scrubber.[14]

Visual Workflow Guides
The following diagrams illustrate key safety workflows for handling Okadaic acid sodium salt.
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Caption: PPE Selection Workflow for Okadaic Acid Sodium Salt.
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Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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